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Compound of Interest

Compound Name: Flagranone A

Cat. No.: B1247167 Get Quote

An In-depth Examination of the Sesquiterpenoid Flagranone A, its Physicochemical

Properties, Biological Activity, and Experimental Protocols.

Abstract
Flagranone A is a sesquiterpenoid natural product isolated from the nematophagous fungus

Duddingtonia flagrans. As a secondary metabolite, it has garnered interest for its potential

biological activities. This technical guide provides a comprehensive overview of Flagranone A,

including its chemical identity, physicochemical properties, and known biological functions.

Detailed experimental methodologies for its isolation and analysis, where available in public

literature, are presented to support further research and development. This document is

intended for researchers, scientists, and drug development professionals engaged in the study

of natural products and their therapeutic potential.

Introduction
Natural products remain a vital source of novel chemical scaffolds for drug discovery.

Sesquiterpenoids, a class of terpenes with a 15-carbon backbone, are known to exhibit a wide

array of biological activities. Flagranone A, a member of this class, was first identified from the

fungus Duddingtonia flagrans, a microorganism recognized for its ability to trap and consume

nematodes. This guide synthesizes the current knowledge on Flagranone A, with a focus on

its chemical characteristics and reported biological effects.
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Chemical Identity and Physicochemical Properties
Flagranone A is classified as a sesquiterpenoid. Its chemical structure, molecular formula, and

other key identifiers have been determined and are available through public chemical

databases. A summary of its physicochemical properties is provided in Table 1.

Table 1: Physicochemical Properties of Flagranone A

Property Value Source

Molecular Formula C₂₆H₃₂O₇ PubChem

Molecular Weight 456.5 g/mol PubChem

IUPAC Name

[6-[(2E,4E,6E)-1-acetyloxy-

3,7,11-trimethyldodeca-

2,4,6,10-tetraenyl]-2,5-dioxo-7-

oxabicyclo[4.1.0]hept-3-en-3-

yl]methyl acetate

PubChem

PubChem CID 10575770 PubChem

Biological Activity
Antimicrobial Activity
Flagranone A, along with its structurally related compounds Flagranone B and C, has been

reported to possess antimicrobial properties. These compounds were first isolated from

Duddingtonia flagrans and were noted for these effects[1][2]. In a specific strain of the fungus,

Duddingtonia flagrans IAH 1297, Flagranone A was identified as the primary secondary

metabolite[3][4].

Nematicidal Potential
While direct nematicidal activity of purified Flagranone A is not extensively documented in the

available literature, its origin from a nematode-trapping fungus suggests a potential role in the

fungus-nematode interaction. The broader genus Arthrobotrys, to which Duddingtonia is closely

related, is known to produce various secondary metabolites with nematicidal effects.
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Toxicological Assessment
In silico toxicological studies using Quantitative Structure-Activity Relationship (QSAR) models

have been conducted for Flagranone A. These computational predictions suggest that

Flagranone A is non-genotoxic[5].

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological testing of

Flagranone A are not readily available in the public domain at the time of this writing. The

primary reference by Andersson et al. (1999) would be the most likely source for this

information. However, a general workflow for the isolation of fungal secondary metabolites can

be conceptualized.

General Workflow for Fungal Metabolite Isolation
The isolation of secondary metabolites like Flagranone A from a fungal culture typically

involves a multi-step process. A generalized workflow is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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